![molecular formula C16H19NO5S B226072 2,4-dimethoxy-N-(4-methoxybenzyl)benzenesulfonamide](/img/structure/B226072.png)
2,4-dimethoxy-N-(4-methoxybenzyl)benzenesulfonamide
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Overview
Description
2,4-dimethoxy-N-(4-methoxybenzyl)benzenesulfonamide, also known as DMBBS, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a sulfonamide derivative that has been synthesized using various methods and has been found to exhibit unique biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2,4-dimethoxy-N-(4-methoxybenzyl)benzenesulfonamide is not fully understood. However, it has been suggested that this compound inhibits the activity of enzymes involved in the biosynthesis of inflammatory cytokines and prostaglandins. This compound has also been found to inhibit the activity of NF-κB, a transcription factor that plays a role in the regulation of various genes involved in inflammation and cancer. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of COX-2, an enzyme involved in the biosynthesis of prostaglandins, which play a role in inflammation and cancer. This compound has also been found to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6. Additionally, this compound has been shown to induce apoptosis in cancer cells and inhibit the growth of various cancer cells.
Advantages and Limitations for Lab Experiments
2,4-dimethoxy-N-(4-methoxybenzyl)benzenesulfonamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized with a high yield. Additionally, this compound has been found to exhibit low toxicity, making it a safe compound to use in lab experiments. However, there are also some limitations to using this compound in lab experiments. One limitation is that the mechanism of action of this compound is not fully understood, which may limit its potential applications. Additionally, this compound may exhibit different effects in different cell types, which may complicate its use in lab experiments.
Future Directions
There are several future directions for the study of 2,4-dimethoxy-N-(4-methoxybenzyl)benzenesulfonamide. One direction is to further investigate the mechanism of action of this compound, which may lead to the development of new drugs for the treatment of inflammatory diseases and cancer. Additionally, future studies could investigate the effects of this compound on different cell types and in different animal models. Finally, future studies could investigate the potential applications of this compound in combination with other drugs for the treatment of various diseases.
Conclusion
In conclusion, this compound is a sulfonamide derivative that has gained significant attention in recent years due to its potential applications in scientific research. It has been synthesized using various methods and has been found to exhibit unique biochemical and physiological effects. This compound has been studied extensively for its potential applications in the treatment of inflammatory diseases and cancer. While there are some limitations to using this compound in lab experiments, there are also several future directions for the study of this compound. Overall, this compound is a promising candidate for the development of new drugs for the treatment of various diseases.
Synthesis Methods
2,4-dimethoxy-N-(4-methoxybenzyl)benzenesulfonamide can be synthesized using various methods, including the reaction of 4-methoxybenzylamine with 2,4-dimethoxybenzenesulfonyl chloride. This reaction results in the formation of this compound as a white solid with a high yield. The synthesis of this compound has also been achieved using other methods, such as the reaction of 4-methoxybenzylamine with 2,4-dimethoxybenzenesulfonyl isocyanate.
Scientific Research Applications
2,4-dimethoxy-N-(4-methoxybenzyl)benzenesulfonamide has been studied extensively for its potential applications in scientific research. It has been found to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. This compound has also been shown to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and lung cancer cells. Additionally, this compound has been found to inhibit the production of inflammatory cytokines, which play a role in the development of various inflammatory diseases.
properties
Molecular Formula |
C16H19NO5S |
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Molecular Weight |
337.4 g/mol |
IUPAC Name |
2,4-dimethoxy-N-[(4-methoxyphenyl)methyl]benzenesulfonamide |
InChI |
InChI=1S/C16H19NO5S/c1-20-13-6-4-12(5-7-13)11-17-23(18,19)16-9-8-14(21-2)10-15(16)22-3/h4-10,17H,11H2,1-3H3 |
InChI Key |
VZUNVTRMHATAKA-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)CNS(=O)(=O)C2=C(C=C(C=C2)OC)OC |
Canonical SMILES |
COC1=CC=C(C=C1)CNS(=O)(=O)C2=C(C=C(C=C2)OC)OC |
Origin of Product |
United States |
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